Cas no 2229300-40-5 (methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229300-40-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6055098
• PubChem ID: 165856438
• Update Time: 2025-07-22

methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1740854
• 2229300-40-5

• Inchi： 1S/C10H17N3O2/c1-6-8(5-12-11)9(10(14)15-4)7(2)13(6)3/h12H,5,11H2,1-4H3
• InChI Key： XARYVTSILTZRGS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1CNN)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.3Ų

Additional information on methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229300-40-5): A Comprehensive Overview

Methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2229300-40-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrole derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its hydrazinylmethyl substituent and the presence of multiple methyl groups, contribute to its intriguing chemical properties and biological functions.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrole-based compounds in the design of novel therapeutic agents. The methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate structure exhibits promising pharmacological properties that make it a valuable candidate for further investigation. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied, revealing potential applications in treating various diseases.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the hydrazinylmethyl group into the pyrrole core is a critical step that imparts unique reactivity and biological activity. This synthetic route has been optimized to ensure high yield and purity, making it suitable for both laboratory-scale preparations and industrial applications.

In terms of biological activity, studies have shown that methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate exhibits potent effects on several biological pathways. Its interaction with target proteins has been investigated using computational methods and experimental techniques, providing insights into its mechanism of action. These findings suggest that this compound may have therapeutic potential in areas such as anti-inflammatory and anticancer treatments.

The pharmacokinetic properties of methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate have also been examined to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for evaluating the compound's suitability for clinical development. The presence of multiple methyl groups in its structure influences its solubility and bioavailability, which are key factors in drug design.

Current research is focused on exploring the therapeutic applications of this compound. Preclinical studies have demonstrated its efficacy in models of inflammation and cancer, paving the way for further clinical investigations. The structural versatility of methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate allows for modifications that can enhance its pharmacological properties and improve its efficacy as a drug candidate.

The development of novel synthetic methodologies for this compound is an ongoing area of research. Innovations in synthetic chemistry aim to improve the efficiency and sustainability of its production. These advancements are essential for scaling up production while maintaining high standards of quality and purity.

The role of computational chemistry in understanding the behavior of methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate cannot be overstated. Molecular modeling techniques provide valuable insights into its interactions with biological targets and help predict its pharmacological effects. These computational approaches complement experimental studies and contribute to a more comprehensive understanding of the compound's properties.

In conclusion, methyl 4-(hydrazinylmethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229300-40-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and diverse biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so does its potential to contribute to advancements in medicine.